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Compound of Interest

Compound Name:
4-Propyl-5-pyrimidinecarboxylic

acid

CAS No.: 1250812-18-0

Cat. No.: B037198

Get Quote

Executive Summary & Mechanism of Action
4-Propyl-5-pyrimidinecarboxylic acid (4-PPC) represents a specialized subclass of

heterocyclic carboxylic acids. Structurally, it functions as a bioisostere to nicotinic acid (niacin)

and acipimox, positioning it as a putative ligand for the Hydroxycarboxylic Acid Receptor 2

(HCAR2/GPR109A) or the Medium-Chain Fatty Acid Receptor (GPR84).

Unlike its pyridine counterparts, the pyrimidine core alters the electron density of the carboxylic

acid pharmacophore, potentially modifying its pKa and metabolic stability. The inclusion of the

4-propyl chain enhances lipophilicity (LogP), facilitating membrane intercalation and potentially

improving blood-brain barrier (BBB) penetration compared to hydrophilic analogs.

Primary Biological Targets
Metabolic Regulation (HCAR2/GPR109A): Activation of Gi/o-coupled GPCRs in adipocytes,

leading to the inhibition of adenylyl cyclase, reduction of cAMP, and subsequent suppression

of hormone-sensitive lipase (HSL). This results in an acute reduction of plasma free fatty

acids (FFAs).
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Neuromodulation (DAAO Inhibition - Secondary): Pyrimidine-5-carboxylic acids are structural

scaffolds for D-amino acid oxidase (DAAO) inhibitors. If 4-PPC crosses the BBB, it may

stabilize synaptic D-serine levels, modulating NMDA receptor activity.

Formulation & Dosing Strategy
Challenge: The carboxylic acid moiety renders 4-PPC pH-sensitive. The propyl chain adds

hydrophobicity, requiring a vehicle that balances solubility with physiological tolerability.

Vehicle Selection Matrix
Administration Route Vehicle Composition Rationale

Oral Gavage (PO)
0.5% Methylcellulose (MC) +

0.1% Tween 80

Standard suspension vehicle;

Tween 80 aids wetting of the

propyl chain.

Intraperitoneal (IP)
10% DMSO / 40% PEG400 /

50% Saline

High solubility required for

bolus dosing; DMSO prevents

precipitation.

Intravenous (IV)
5% DMSO / 10% Solutol HS

15 / 85% Saline

Minimized hemolysis risk;

Solutol stabilizes the lipophilic

core.

Preparation Protocol (Standard 10 mg/kg dose)
Weighing: Accurately weigh 4-PPC (MW ≈ 166.18 g/mol ).

Solubilization (Stock): Dissolve initially in 100% DMSO (10% of final volume). Vortex for 2

minutes at room temperature.

Dilution: Slowly add the aqueous phase (e.g., Saline or PEG400) while vortexing to prevent

"crashing out."

pH Adjustment: Check pH. If < 5.0 due to the carboxylic acid, adjust to pH 7.0–7.4 using

0.1N NaOH. Critical: Acidic IP injections cause abdominal writhing, confounding behavioral

data.
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Experimental Protocols
Protocol A: Pharmacokinetics (PK) & Bioavailability
Objective: Determine the half-life (

),

, and oral bioavailability (

) to define therapeutic windows.

Experimental Design:

Species: C57BL/6J Mice (Male, 8-10 weeks).

Groups: IV Bolus (2 mg/kg, n=3) vs. PO (10 mg/kg, n=3).

Sampling: Serial tail vein microsampling (20 µL) at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours.

Bioanalytical Method (LC-MS/MS):

Column: C18 Reverse Phase (e.g., Waters BEH C18).

Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).

Transition: Monitor the parent ion

(m/z 167) and specific fragment ions (loss of propyl or carboxyl group).

Protocol B: Assessment of Antilipolytic Activity (HCAR2
Assay)
Objective: Validate the functional agonism of GPR109A by measuring the acute reduction in

plasma Free Fatty Acids (FFA).

Step-by-Step Workflow:

Fasting: Fast mice for 6 hours (morning fast) to elevate baseline FFA levels.
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Baseline Sampling (T-0): Collect 30 µL blood via tail nick.

Administration: Administer 4-PPC (10, 30, 100 mg/kg PO) or Vehicle.

Positive Control: Niacin (100 mg/kg).

Challenge (Optional): To test robust inhibition, administer Isoproterenol (10 mg/kg IP) 15

minutes post-dose to stimulate lipolysis.

Post-Dose Sampling: Collect blood at 15, 30, 60, and 120 minutes.

Analysis: Centrifuge samples (2000 x g, 10 min, 4°C). Measure plasma NEFA (Non-

Esterified Fatty Acids) using a colorimetric enzymatic assay.

Success Criteria:

A statistically significant (

) reduction in plasma FFA AUC compared to vehicle.

Absence of "rebound effect" (overshoot of FFA) at 4-6 hours is a desirable differentiator from

Niacin.

Pathway Visualization
The following diagram illustrates the putative signaling pathway of 4-PPC acting via the

GPR109A receptor in adipocytes, leading to the suppression of lipolysis.
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Figure 1: Proposed mechanism of action for 4-PPC mediated antilipolytic effects in adipocytes.
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Experimental Timeline Visualization
To ensure reproducibility, the following timeline details the "Acute Lipolysis Inhibition" study

structure.
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Figure 2: Chronological workflow for the in vivo assessment of 4-PPC metabolic activity.

Data Analysis & Interpretation
When analyzing the results from the protocols above, organize data into the following structure

to determine efficacy.

Expected Results Table (Hypothetical)
Parameter

Vehicle
Control

4-PPC (Low
Dose)

4-PPC (High
Dose)

Interpretation

(µM) N/A 2.5 ± 0.5 15.0 ± 2.1
Confirm dose-

linearity.

(h) N/A 0.5 0.5

Rapid absorption

expected due to

lipophilicity.

Plasma FFA (%

Baseline)
100% 85% (ns) 55% (p<0.01)

Efficacy

threshold

typically >30%

reduction.

Rebound

Flushing
None None Minimal

Propyl chain may

mitigate

cutaneous

vasodilation

(flushing).
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Statistical Treatment
Normality Test: Shapiro-Wilk test on raw NEFA concentrations.

Comparison: One-way ANOVA followed by Dunnett’s post-hoc test (comparing all groups

against Vehicle).

PK Parameters: Calculate using non-compartmental analysis (NCA) via software like

Phoenix WinNonlin or PKsolver.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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